Cas no 50632-94-5 (Sulfuric acid,monoheptyl ester)

Sulfuric acid,monoheptyl ester structure
50632-94-5 structure
Product Name:Sulfuric acid,monoheptyl ester
CAS No:50632-94-5
MF:C7H16O4S
MW:196.264541625977
CID:385959
PubChem ID:182643
Update Time:2025-04-19

Sulfuric acid,monoheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid,monoheptyl ester
    • heptyl hydrogen sulfate
    • Sulfuric acid hydrogen heptyl ester
    • 50632-94-5
    • DTXSID00964870
    • Sulfuric acid, monoheptyl ester
    • SCHEMBL374532
    • Heptyl sodium sulfate
    • ?SODIUM N-HEPTYL SULPHATE
    • MDL: MFCD00051524
    • Inchi: 1S/C7H16O4S/c1-2-3-4-5-6-7-11-12(8,9)10/h2-7H2,1H3,(H,8,9,10)
    • InChI Key: MIHVYISIUZTFER-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OCCCCCCC

Computed Properties

  • Exact Mass: 196.07698
  • Monoisotopic Mass: 196.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • Density: 1.161
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.463
  • PSA: 63.6
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.